Cas no 2228798-18-1 (2-(5-Bromopyrimidin-2-yl)-2-fluoroethan-1-amine)

• Product Name: 2-(5-Bromopyrimidin-2-yl)-2-fluoroethan-1-amine
• CAS No: 2228798-18-1
• MF: C₆H₇BrFN₃
• MW: 220.042283296585
• CID: 6600306
• PubChem ID: 165796897
• Update Time: 2025-11-01

2-(5-Bromopyrimidin-2-yl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyrimidin-2-yl)-2-fluoroethan-1-amine
• 2228798-18-1
• EN300-1925613
• 2-(5-Bromopyrimidin-2-yl)-2-fluoroethan-1-amine

• Inchi： 1S/C6H7BrFN3/c7-4-2-10-6(11-3-4)5(8)1-9/h2-3,5H,1,9H2
• InChI Key： XBYIEIJNMQJMON-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(CN)F)=NC=1

Computed Properties

• Exact Mass: 218.98074g/mol
• Monoisotopic Mass: 218.98074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(5-Bromopyrimidin-2-yl)-2-fluoroethan-1-amine

Comprehensive Overview of 2-(5-Bromopyrimidin-2-yl)-2-fluoroethan-1-amine (CAS No. 2228798-18-1)

The compound 2-(5-Bromopyrimidin-2-yl)-2-fluoroethan-1-amine (CAS No. 2228798-18-1) is a fluorinated pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a bromopyrimidine core and a fluoroethylamine side chain, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its applications in drug discovery, particularly in targeting kinase inhibitors and nucleotide analogs.

In recent years, the demand for halogenated pyrimidines like 2-(5-Bromopyrimidin-2-yl)-2-fluoroethan-1-amine has surged, driven by advancements in precision medicine and small-molecule therapeutics. The compound's 5-bromo substitution enhances its reactivity in cross-coupling reactions, a key feature for designing next-generation APIs (Active Pharmaceutical Ingredients). Meanwhile, the 2-fluoroethylamine moiety contributes to improved metabolic stability, a critical factor in optimizing drug candidates.

From an industrial perspective, CAS No. 2228798-18-1 aligns with the growing focus on green chemistry and sustainable synthesis. Its modular structure allows for efficient derivatization, reducing waste in multi-step reactions—a priority for pharmaceutical manufacturers addressing ESG (Environmental, Social, and Governance) goals. Analytical studies using HPLC and LC-MS confirm its high purity (>98%), meeting stringent regulatory standards for preclinical development.

Emerging trends in AI-driven drug design have further spotlighted this compound. Computational models suggest its utility in fragment-based drug discovery, where its molecular weight (234.06 g/mol) and hydrogen bond acceptors (4) fit ideal parameters for lead optimization. These attributes answer frequent search queries like "fluorinated pyrimidines in oncology" or "bromopyrimidine coupling reactions", reflecting its relevance in cutting-edge research.

Storage and handling of 2-(5-Bromopyrimidin-2-yl)-2-fluoroethan-1-amine require inert conditions (argon/nitrogen) due to its sensitivity to moisture. Suppliers typically provide it as a white to off-white crystalline powder, with stability data supporting long-term storage at -20°C. This information addresses common logistical questions while emphasizing compliance with Good Laboratory Practice (GLP).

In summary, CAS No. 2228798-18-1 represents a strategic building block for innovators exploring targeted therapies and catalytic transformations. Its dual functionality—combining electrophilic bromine and nucleophilic amine—positions it at the intersection of medicinal chemistry and materials science, offering solutions to challenges like drug resistance and selective fluorination.